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Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents like Ethyl octanoate-d15.
This document provides immediate, essential safety and logistical information, including
detailed operational and disposal plans to foster a secure and efficient research environment.

Chemical and Physical Properties

A clear understanding of the properties of Ethyl octanoate-d15 is the first step toward safe
handling.
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Property

Value

Molecular Formula

C10Hs5D1502[1]

Molecular Weight

187.36 g/mol [1]

Physical State

Liquid[2]

Appearance Colorless liquid[2]

Boiling Point 206 - 208 °C (403 - 406 °F)[2]
Melting Point -47 °C (-53 °F)

Flash Point 75 °C (167 °F)

Density 0.867 g/cm?3

Water Solubility 0.07 g/L

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl octanoate-d15 is classified as a combustible liquid that can cause skin and serious eye

irritation. Adherence to proper PPE protocols is mandatory to minimize exposure and ensure

personal safety.

Hazard

Required PPE

Skin Contact

Chemical-resistant gloves (nitrile rubber is
suitable for intermittent contact), lab coat (fire-

resistant recommended).

Eye Contact

Safety glasses with side shields or chemical
splash goggles. A face shield should be worn

when there is a significant risk of splashing.

Use in a well-ventilated area or under a

Inhalation chemical fume hood. A respirator may be
necessary if vapor concentrations are high.
Ingestion Do not eat, drink, or smoke in laboratory areas.
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Experimental Workflow for Handling Ethyl
Octanoate-d15

The following diagram outlines the standard operating procedure for the safe handling of Ethyl
octanoate-d15 in a laboratory setting.

Caption: Workflow for Safe Handling of Ethyl octanoate-d15.
Procedural Guidance for Safe Operations
Storage:

o Store in a cool, dry, and well-ventilated area away from sources of ignition.
o Keep containers tightly closed when not in use.

o While deuterated compounds are generally stable, they should be protected from light and
moisture to prevent degradation. Storing in amber vials or other light-protecting containers is
recommended.

Handling:

e Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

All handling of Ethyl octanoate-d15 should be conducted in a well-ventilated chemical fume
hood to minimize inhalation exposure.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use personal protective equipment as specified in the table above.

First Aid Measures:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention.
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 After skin contact: Wash off with soap and plenty of water.
« If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

« If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
advice.

Disposal Plan

Proper disposal of Ethyl octanoate-d15 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:

o Collect all waste containing Ethyl octanoate-d15, including unused product and
contaminated materials (e.g., pipette tips, gloves), in a designated, clearly labeled, and
sealed hazardous waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office. Used and waste solvents should be kept
separate.

Disposal Procedure:

» Dispose of the hazardous waste through your institution's certified hazardous waste disposal
program.

o Follow all local, state, and federal regulations for the disposal of flammable liquid chemical
waste.

» Deuterated compounds are valuable and some suppliers may offer a return program for
depleted heavy water. While this is more common for solvents like D20, it is worth inquiring
about recycling or take-back programs for other deuterated compounds to promote
sustainability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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